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  • Diphenhydramine
    Diphenhydramine
    • Cat. No.:
    • B000348
    • CAS No.:
    • 147-24-0
    • Molecular Formula:
    • C17H21NO
    • Molecular Weight:
    • 255.35 g/mol
    Description
    Diphenhydramine is a Histamine-1 Receptor Antagonist. The mechanism of action of diphenhydramine is as a Histamine H1 Receptor Antagonist.
    Diphenhydramine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold. It is also commonly used as a mild sleeping aid. Diphenhydramine has not been linked to instances of clinically apparent acute liver injury.
    Diphenhydramine is a first generation antihistamine and ethanolamine with sedative and anti-allergic properties. Diphenhydramine competitively inhibits the histamine-1 (H1) receptor, thereby alleviating the symptoms caused by endogenous histamine on bronchial, capillary and gastrointestinal smooth muscles. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.
    DIPHENHYDRAMINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1946 and has 19 approved and 63 investigational indications.
    Diphenhydramine is a histamine H1 antagonist used as an antiemetic, antitussive, for dermatoses and pruritus, for hypersensitivity reactions, as a hypnotic, an antiparkinson, and as an ingredient in common cold preparations. It has some undesired antimuscarinic and sedative effects. -- Pubchem;  Pseudoephedrine is a phenethylamine, and an isomer of ephedrine. Pseudoephedrine is the International Nonproprietary Name (INN) of the (1S,2S)- diastereomer of ephedrine (which has 1R,2S- configuration). Other names are (+)-pseudoephedrine and D-pseudoephedrine (Reynolds, 1989). The enantiomer (-)-(1R,2R)-Pseudoephedrine has fewer side-effects, fewer central nervous system (CNS) stimulatory effects, does not reduce to d-methamphetamine, yet retains its efficacy as a decongestant. However, the patent holder for (-)-Pseudoephedrine (Pfizer/Warner-Lambert) has not yet sought or received government approval for its sale to the public.(US Patent 6,495,529);  Treatment for urinary incontinence is an unlabeled use for these medications. Unlabeled use means doctors can use the medication to treat a condition other than that for which it was first approved by the U.S. Food and Drug Administration (FDA). These medications are approved by the FDA for the treatment of nasal congestion caused by colds or allergies. However it has also been successful in treating stress incontinence by increasing the pressure (tension) exerted by the muscles of the bladder neck and the urethra, which helps retain the urine within the bladder. Despite being one of the oldest antihistamines on the market, it is by and large the most effective antihistamine available, either by prescription or over-the-counter, and has been shown to exceed the effectiveness of even the latest prescription drugs. Consequently, it is frequently used when an allergic reaction requires fast, effective reversal of the (often dangerous) effects of a massive histamine release. However, it is not always the drug of choice for treating allergies. Like many other first generation antihistamines, is also a potent anticholinergic agent. This leads to profound drowsiness as a very common side-effect, along with the possibilities of motor impairment (ataxia), dry mouth and throat, flushed skin, rapid or irregular heartbeat (tachycardia), blurred vision at near point due to lack of accommodation (cycloplegia), abnormal sensitivity to bright light (photophobia), pupil dilatation, urinary retention, constipation, difficulty concentrating, short-term memory loss, visual disturbances, hallucinations, confusion, erectile dysfunction, and delirium. -- Wikipedia; .
    A histamine H1 antagonist used as an antiemetic, antitussive, for dermatoses and pruritus, for hypersensitivity reactions, as a hypnotic, an antiparkinson, and as an ingredient in common cold preparations. It has some undesired antimuscarinic and sedative effects.
    See also: Diphenhydramine Hydrochloride (active moiety of);  Terfenadine (related);  Meclizine (related) ... View More ..."> Diphenhydramine is an ether that is the benzhydryl ether of 2-(dimethylamino)ethanol. It is a H1-receptor antagonist used as a antipruritic and antitussive drug. It has a role as a H1-receptor antagonist, an ant...
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  • Dipivefrin Hydrochloride
    Dipivefrin Hydrochloride
    • Cat. No.:
    • B048744
    • CAS No.:
    • 64019-93-8
    • Molecular Formula:
    • C19H30ClNO5
    • Molecular Weight:
    • 387.9 g/mol
    Description
    Dipivefrin hydrochloride is the hydrochloride salt of dipivefrin. It is used topically as eye drops to reduce intra-ocular pressure in the treatment of open-angle glaucoma or ocular hypertension. It has a role a...
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  • Dipyridamole tripiperidine
    Dipyridamole tripiperidine
    • Cat. No.:
    • B607129
    • CAS No.:
    • 16982-40-4
    • Molecular Formula:
    • C25H40N8O2
    • Molecular Weight:
    • 484.65
    Description
    Dipyridamole tripiperidine is a biochemical.
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  • Dimethindene Maleate
    Dimethindene Maleate
    • Cat. No.:
    • B1670661
    • CAS No.:
    • 3614-69-5
    • Molecular Formula:
    • C24H28N2O4
    • Molecular Weight:
    • 408.5 g/mol
    Description
    Dimetindene maleate is an indene.
    DIMETHINDENE MALEATE is a small molecule drug with a maximum clinical trial phase of IV and has 1 investigational indication.
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  • Dimethyl Fumarate
    Dimethyl Fumarate
    • Cat. No.:
    • B1670674
    • CAS No.:
    • 624-49-7
    • Molecular Formula:
    • C6H8O4
    • Molecular Weight:
    • 144.12 g/mol
    Description
    Dimethyl fumarate is an enoate ester resulting from the formal condensation of both carboxy groups of fumaric acid with methanol. Used for treatment of adults with relapsing forms of multiple sclerosis. It has a...
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  • Prostaglandin E2
    Prostaglandin E2
    • Cat. No.:
    • B1670697
    • CAS No.:
    • 363-24-6
    • Molecular Formula:
    • C20H32O5
    • Molecular Weight:
    • 352.5 g/mol
    Description

    What exactly is Prostaglandin E2 (PGE2)?

    Prostaglandin E2 (PGE2) is one of the COX products from arachidonic acid. It is among the extensively researched prostaglandins. Its activities ...

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  • Diethanolamine
    Diethanolamine
    • Cat. No.:
    • B1670707
    • CAS No.:
    • 111-42-2
    • Molecular Formula:
    • C4H11NO2
      C4H11NO2
      (CH2CH2OH)2NH
    • Molecular Weight:
    • 105.14 g/mol
    Description
    Diethanolamine appears as oily colorless liquid or solid white crystals. Slight rotten fish or ammonia odor. Denser than water. (USCG, 1999)
    Diethanolamine is a member of the class of ethanolamines that is et...
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  • Diosgenin
    Diosgenin
    • Cat. No.:
    • B1670711
    • CAS No.:
    • 512-04-9
    • Molecular Formula:
    • C27H42O3
    • Molecular Weight:
    • 414.6 g/mol
    Description
    Diosgenin is a sapogenin that is spirostan which is substituted by a hydroxy group at the 3beta position, contains a double bond at the 5-6 position, and has R- configuration at position 25. A natural product fo...
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  • Dipyridamole
    Dipyridamole
    • Cat. No.:
    • B1670753
    • CAS No.:
    • 58-32-2
    • Molecular Formula:
    • C24H40N8O4
    • Molecular Weight:
    • 504.6 g/mol
    Description
    Dipyridamole is a pyrimidopyrimidine that is 2,2',2'',2'''-(pyrimido[5,4-d]pyrimidine-2,6-diyldinitrilo)tetraethanol substituted by piperidin-1-yl groups at positions 4 and 8 respectively. A vasodilator agent, i...
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  • Sodium Succinate
    Sodium Succinate
    • Cat. No.:
    • B1670766
    • CAS No.:
    • 150-90-3
    • Molecular Formula:
    • C4H4Na2O4
    • Molecular Weight:
    • 162.05 g/mol
    Description
    Sodium succinate (anhydrous) is an organic sodium salt that is the disodium salt of succinic acid. The hexahydrate form is used as an ingredient of topical preparations for the treatment of cataract. It contains...
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